Cas no 93088-54-1 (ethyl 2-oxo-decahydronaphthalene-4a-carboxylate)

• Product Name: ethyl 2-oxo-decahydronaphthalene-4a-carboxylate
• CAS No: 93088-54-1
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 4665916
• PubChem ID: 12564024
• Update Time: 2025-05-21

ethyl 2-oxo-decahydronaphthalene-4a-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxo-decahydronaphthalene-4a-carboxylate

• Inchi： 1S/C13H20O3/c1-2-16-12(15)13-7-4-3-5-10(13)9-11(14)6-8-13/h10H,2-9H2,1H3
• InChI Key： ZIHARWRTSSAORZ-UHFFFAOYSA-N
• SMILES： C1C2C(C(OCC)=O)(CCCC2)CCC1=O

Additional information on ethyl 2-oxo-decahydronaphthalene-4a-carboxylate

Comprehensive Introduction to Ethyl 2-Oxo-Decahydronaphthalene-4a-Carboxylate (CAS No. 93088-54-1)

Ethyl 2-oxo-decahydronaphthalene-4a-carboxylate (CAS No. 93088-54-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This ester derivative, characterized by its decahydronaphthalene backbone and 2-oxo functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it a valuable building block for researchers exploring terpene-based compounds, fragrance ingredients, and bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like ethyl 2-oxo-decahydronaphthalene-4a-carboxylate has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential applications for developing biodegradable materials and eco-friendly catalysts. The compound's stability under mild reaction conditions aligns well with modern atom-economy principles, making it a topic of discussion in ACS publications and peer-reviewed journals.

The structural complexity of 93088-54-1 raises frequent questions about its stereochemical properties and conformational analysis. Computational chemistry studies using DFT calculations have revealed insights into its low-energy conformers, which are crucial for understanding its reactivity in asymmetric synthesis. These findings address common search queries like "how to predict reactivity of polycyclic esters" and "steric effects in decalin derivatives," demonstrating the compound's relevance to contemporary research trends.

From an industrial perspective, ethyl 2-oxo-decahydronaphthalene-4a-carboxylate has shown promise in flavor and fragrance applications. Its oxo-ester moiety contributes to subtle olfactory characteristics that interest perfumers exploring sustainable aroma chemicals. This connection to clean beauty trends has increased its visibility in cosmetic science forums and patent literature, particularly regarding non-allergenic fragrance components.

Analytical characterization of CAS 93088-54-1 typically involves advanced techniques such as NMR spectroscopy (particularly 13C DEPT and 2D COSY), mass spectrometry, and X-ray crystallography. These methods help resolve frequent questions about regioselectivity in polycyclic systems and hydrogen bonding patterns in crystalline forms. The compound's chromatographic behavior has also been studied extensively, with optimized HPLC methods being shared in open-access chemistry databases.

Recent patent analyses reveal growing interest in 93088-54-1 for pharmaceutical applications, particularly as a precursor for chiral auxiliaries and prodrug formulations. Its bicyclic framework offers structural rigidity that medicinal chemists exploit for conformational restriction strategies in drug design. These developments respond to trending searches about scaffold hopping in lead optimization and bioisosteric replacements in modern drug discovery pipelines.

Environmental fate studies indicate that ethyl 2-oxo-decahydronaphthalene-4a-carboxylate exhibits moderate biodegradability under standard OECD test conditions. This data addresses increasing concerns about persistent organic pollutants and aligns with regulatory frameworks like REACH compliance. The compound's hydrolysis kinetics and photodegradation pathways have become subjects of recent investigations, reflecting the chemical industry's focus on benign-by-design principles.

In academic settings, CAS 93088-54-1 frequently appears in advanced organic chemistry curricula as a case study for conformational analysis and stereoelectronic effects. Its trans-decalin structure provides excellent teaching examples for chair-chair interconversions and steric compression phenomena. These pedagogical applications respond to common search terms like "teaching polycyclic systems" and "visualizing molecular strain" in educational resources.

The synthetic versatility of ethyl 2-oxo-decahydronaphthalene-4a-carboxylate continues to inspire methodological innovations. Recent literature highlights its use in flow chemistry setups and continuous processing systems, addressing industry demands for scalable synthetic routes. These developments connect to trending topics such as process intensification and industry 4.0 in chemical manufacturing, making this compound a relevant example in technology transfer discussions.

Quality control protocols for 93088-54-1 emphasize rigorous spectroscopic verification and chiral purity assessment, especially given its potential use in enantioselective synthesis. Standardized certificates of analysis typically include detailed residual solvent profiles and heavy metal screening data, reflecting current good manufacturing practice (cGMP) requirements for fine chemicals. These specifications answer frequent queries about quality benchmarks for research chemicals in synthetic applications.